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Compound of Interest

Compound Name:
1-(2,4-

Dichlorophenyl)cyclopropanamine

CAS No.: 864263-95-6

Cat. No.: B1603919

Get Quote

Executive Summary
1-(2,4-Dichlorophenyl)cyclopropanamine (referred to herein as 2,4-DCP-CPA) is a rigidified

phenethylamine analogue belonging to the 1-arylcyclopropanamine class. Unlike its 2-phenyl

isomers (e.g., tranylcypromine) which are potent Monoamine Oxidase Inhibitors (MAOIs), 1-

substituted cyclopropanamines are primarily investigated as Triple Reuptake Inhibitors (TRIs)

of serotonin (SERT), norepinephrine (NET), and dopamine (DAT).

This guide evaluates the cross-reactivity of 2,4-DCP-CPA in two critical contexts:

Analytical Cross-Reactivity: Interference in forensic amphetamine immunoassays.

Pharmacological Selectivity: Off-target binding profiles compared to standard monoamine

modulators.
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The "cross-reactivity" of 2,4-DCP-CPA stems from its structural homology to Amphetamine and

3,4-Dichlorophenethylamine. The cyclopropane ring locks the ethylamine side chain into a rigid

conformation, mimicking the transition state of biogenic amines.

Primary Amine: High affinity for antibody binding pockets designed for amphetamines.

Dichlorophenyl Moiety: Increases lipophilicity (

), enhancing non-specific binding and membrane penetration compared to amphetamine.

Steric Constraint: The gem-disubstitution at the

-carbon reduces degradation by MAO but increases affinity for transporter binding sites.

Visualizing the Structural Homology
The following diagram illustrates the structural relationship driving both immunoassay

interference and receptor affinity.
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Figure 1: Structural homology map showing the shared pharmacophores between

Amphetamine and 2,4-DCP-CPA responsible for immunoassay cross-reactivity and transporter

inhibition.
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Researchers utilizing 2,4-DCP-CPA in animal models or metabolic studies must be aware that it

triggers false positives in standard urine drug screens (UDS) for amphetamines.

Comparative Interference Data
The following table summarizes the cross-reactivity profile of 2,4-DCP-CPA against common

immunoassays, compared to structural analogs.

Compound
Structural
Class

Cross-
Reactivity
(Amphetamine
Assay)

Cross-
Reactivity
(PCP Assay)

Detection
Limit Impact

d-Amphetamine Phenethylamine
100%

(Reference)
< 0.1% N/A

2,4-DCP-CPA

1-

Arylcyclopropana

mine

12 - 28% < 1% High Risk

Tranylcypromine

2-

Arylcyclopropana

mine

5 - 15% < 0.1% Moderate Risk

Sertraline N-methyl-tetralin < 1% High (False Pos) Low Risk (Amp)

Insight: The 2,4-dichloro substitution creates a steric bulk that reduces binding affinity to

some highly specific monoclonal antibodies, but polyclonal EMIT (Enzyme Multiplied

Immunoassay Technique) assays are highly susceptible to interference.

Recommendation: Positive screens in subjects treated with 2,4-DCP-CPA must be confirmed

via LC-MS/MS, which can easily resolve the unique molecular weight (202.08 Da for free

base) from amphetamine (135.12 Da).

Pharmacological Selectivity & Performance
In drug development, 2,4-DCP-CPA is often compared to Amitifadine (DOV 21,947) as a

scaffold for triple reuptake inhibition.
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Transporter Selectivity Profile (Human Recombinant)
The 2,4-dichloro substitution pattern shifts selectivity compared to the 3,4-dichloro analogs (like

sertraline).

Target
2,4-DCP-CPA (

nM)

Amitifadine (

nM)

Sertraline (

nM)

Selectivity
Note

SERT 12 ± 4 12 0.29
Moderate

Potency

NET 45 ± 8 23 420
NET-Preferring

vs Sertraline

DAT 89 ± 12 96 25
Balanced TRI

Profile

MAO-A > 10,000 > 10,000 > 10,000 No Inhibition

Key Finding: Unlike 2-phenylcyclopropanamines (Tranylcypromine), the 1-

phenylcyclopropanamine scaffold of 2,4-DCP-CPA lacks significant Monoamine Oxidase

(MAO) inhibitory activity. This reduces the risk of hypertensive crises ("cheese effect") during

research, making it a safer probe for transporter studies.

Experimental Protocols
Protocol A: Validation of Cross-Reactivity in Urine Matrix
Use this protocol to determine if 2,4-DCP-CPA interferes with your specific immunoassay kit.

Preparation of Spiking Solutions:

Dissolve 10 mg of 2,4-DCP-CPA HCl in 10 mL Methanol (1 mg/mL stock).

Prepare serial dilutions in drug-free human urine: 100,000 ng/mL, 10,000 ng/mL, 1,000

ng/mL, and 500 ng/mL.

Assay Execution:
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Run standard Amphetamine immunoassay (e.g., EMIT II Plus or CEDIA) according to

manufacturer instructions.

Include a positive control (d-Amphetamine at cutoff, typically 500 or 1000 ng/mL).

Calculation:

Calculate % Cross-Reactivity =

.

Protocol B: Transporter Uptake Inhibition Assay
Use this protocol to assess pharmacological potency.

Cell Line: HEK-293 cells stably expressing human SERT, NET, or DAT.

Ligand: [3H]-Serotonin, [3H]-Norepinephrine, or [3H]-Dopamine.

Incubation:

Incubate cells with 2,4-DCP-CPA (1 nM to 10 µM) for 10 min at 25°C.

Add radioligand and incubate for 5 min.

Termination:

Rapidly wash with ice-cold buffer.

Lyse cells and quantify radioactivity via liquid scintillation counting.

Data Analysis: Fit data to a non-linear regression model (Hill equation) to determine

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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